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Compound of Interest

Compound Name: Dimethoxane

Cat. No.: B1670664 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of laboratory chemicals is paramount. This document provides immediate, procedural

guidance for the use of Dimethoxane, focusing on personal protective equipment (PPE),

operational plans, and disposal protocols to foster a secure research environment.

Hazard Overview and Exposure Limits
Dimethoxane is recognized as a skin sensitizer and may cause irritation to the skin and eyes.

While no official Occupational Exposure Limit (OEL) from OSHA or ACGIH has been

established for Dimethoxane, an estimated OEL can be derived from toxicological data. The

table below summarizes the available data, which should be used as a guide for risk

assessment and control banding.

Parameter Value Source / Analogy

CAS Number 828-00-2 N/A

Predicted Maximum Tolerated

Dose (MTD)
125 mg/kg/day ECETOC TR No. 101[1]

Estimated Occupational

Exposure Limit (OEL)
~ 1 mg/m³ (8-hour TWA) Calculation based on MTD

Note: The Estimated OEL is a conservative value derived from the predicted MTD and should

be used for guidance in the absence of official limits.
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical to mitigate the risks associated with Dimethoxane.

The following table outlines recommended glove materials and their estimated breakthrough

times based on data for structurally similar chemicals, such as acetates and cyclic ethers.

Glove Material
Estimated Breakthrough
Time

Recommendation

Nitrile Rubber
> 60 minutes (for similar

acetates)

Suitable for short-duration

tasks and splash protection.

Butyl Rubber
> 480 minutes (for similar

acetates)

Recommended for extended

handling periods and spill

response.

PPE Donning and Doffing Procedures
Proper donning and doffing of PPE are essential to prevent cross-contamination. The following

workflow diagrams illustrate the correct procedures.
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PPE Donning Sequence

Wash Hands

Don Gown

Don Respirator

Don Eye Protection

Don Gloves

 

PPE Doffing Sequence

Remove Gloves

Remove Gown

Wash Hands

Remove Eye Protection

Remove Respirator

Final Hand Wash

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethoxane Spill Response Workflow

Evacuate Area

Alert Others

Don Appropriate PPE

Contain Spill

Absorb with Inert Material

Collect Waste

Decontaminate Area

Ventilate

Dispose of Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethoxane Waste Disposal Workflow

Identify Waste

Is it contaminated with Dimethoxane?

Yes: Hazardous Waste

Yes

No: Non-Hazardous Waste

No

Containerize and Label Dispose via Normal Trash

Store in Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dimethoxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670664#personal-protective-equipment-for-
handling-dimethoxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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